Cas no 922083-25-8 (N-{6-methyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-3-(trifluoromethyl)benzamide)

$N-{6-methyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-3-(trifluoromethyl)benzamide structure$

922083-25-8 structure

Product Name:N-{6-methyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-3-(trifluoromethyl)benzamide

CAS No:922083-25-8

MF:C₂₂H₁₅F₃N₂O₃

MW:412.361315965652

CID:6416139

PubChem ID:40947490

Update Time:2023-12-27

N-{6-methyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

- N-{6-methyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-3-(trifluoromethyl)benzamide
- N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)-3-(trifluoromethyl)benzamide
- N-{6-methyl-10-oxo-2-oxa-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-3-(trifluoromethyl)benzamide
- AKOS002002235
- 922083-25-8
- F2269-0323
- N-(3-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)-3-(trifluoromethyl)benzamide
- Benzamide, N-(10,11-dihydro-8-methyl-11-oxodibenz[b,f][1,4]oxazepin-2-yl)-3-(trifluoromethyl)-
- Inchi： 1S/C22H15F3N2O3/c1-12-5-7-19-17(9-12)27-21(29)16-11-15(6-8-18(16)30-19)26-20(28)13-3-2-4-14(10-13)22(23,24)25/h2-11H,1H3,(H,26,28)(H,27,29)
- InChI Key： DHWZJILRZYGMNB-UHFFFAOYSA-N
- SMILES： C(NC1C=C2C(=CC=1)OC1=CC=C(C)C=C1NC2=O)(=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

Exact Mass: 412.10347683g/mol
Monoisotopic Mass: 412.10347683g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 30
Rotatable Bond Count: 2
Complexity: 656
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 67.4Å²

Experimental Properties

Density: 1.392±0.06 g/cm3(Predicted)
Boiling Point: 421.7±45.0 °C(Predicted)
pka: 12.14±0.20(Predicted)

N-{6-methyl-10-oxo-2-oxa-9-azatricyclo9.4.0.0^{3,8}pentadeca-1(11),3(8),4,6,12,14-hexaen-13-yl}-3-(trifluoromethyl)benzamide Pricemore >>

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